Cas no 135283-78-2 (1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-))
135283-78-2 structure
Product Name:1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-)
CAS No:135283-78-2
MF:C9H8N3O2
MW:190.178721427917
CID:234611
PubChem ID:178250
Update Time:2025-04-19
1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-)
- 4-methyl-5-oxo-1-phenyl-1,2,4-triazol-3-olate
- 1,2,4-Triazolidine-3,5-dione, 4-methyl-1-phenyl-, ion(1-)
- 135283-78-2
- DTXSID90159298
-
- Inchi: 1S/C9H9N3O2/c1-11-8(13)10-12(9(11)14)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,13)/p-1
- InChI Key: XVVORNVNYKBZKT-UHFFFAOYSA-M
- SMILES: O=C1N(C)C(=NN1C1C=CC=CC=1)[O-]
Computed Properties
- Exact Mass: 190.06174
- Monoisotopic Mass: 190.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Boiling Point: 312.1°Cat760mmHg
- Flash Point: 142.5°C
- PSA: 58.97
1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-) Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
135283-78-2 (1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent